Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(5-chloro-2-methoxyphenyl)sulfonyloxy-1-(2-chlorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H16Cl2N2O7S/c1-3-30-20(26)19-16(11-18(25)24(23-19)14-7-5-4-6-13(14)22)31-32(27,28)17-10-12(21)8-9-15(17)29-2/h4-11H,3H2,1-2H3
• InChI Key: MGUZWMGJCVFONC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=C(C=CC(=C2)Cl)OC)C3=CC=CC=C3Cl
• Molecular Formula: C20H16Cl2N2O7S
• Molecular Weight: 499.3 g/mol

Description

Ethyl 4-(((5-chloro-2-methoxyphenyl)sulfonyl)oxy)-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C20H16Cl2N2O7S and its molecular weight is 499.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Synthesis of Metabolites : One study discusses the syntheses of metabolites related to a complex organic compound, highlighting methodologies that could be applicable to the synthesis of the compound . The use of protective groups for Friedel–Crafts reactions and the Krohnke reaction for cyclization are notable techniques (Mizuno et al., 2006).

• Antimicrobial Agents : Another study focuses on the synthesis and characterization of new quinazolines as potential antimicrobial agents. This indicates that similar compounds, including the one , could have applications in developing new antimicrobial drugs (Desai et al., 2007).

• Regioselective Synthesis : The efficient and regioselective synthesis of certain carboxylates under specific conditions suggests potential pathways for synthesizing and studying the compound , with implications for its structured analysis and potential applications (Machado et al., 2011).

• Antioxidant Activity : The effect of substituents and functional groups on enhancing the antioxidant activity of benzoin derivatives is studied, indicating that similar compounds, including the one , could be explored for their antioxidant properties and potential therapeutic applications (Thanuja et al., 2022).

• Antibacterial Activity : The synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety, as described in one study, suggest that similar structures could have antibacterial applications, pointing to a potential area of research for the compound (Azab et al., 2013).